Cas no 24021-90-7 (5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one)

• Product Name: 5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one
• CAS No: 24021-90-7
• MF: C₃H₅N₃O₂
• MW: 115.090699911118
• MDL: MFCD27979608
• CID: 2934743
• PubChem ID: 135443389
• Update Time: 2025-11-02

5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one
• 3-HYDROXYMETHYL-DELTA2-1,2,4-TRIAZOLIN-5-ONE;2,4-triazolin-5-one;3-hydroxymethyl-1;
• 5-(HYDROXYMETHYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• AT32817
• 3-Hydroxymethyl-delta2-1,2,4-triazolin-5-one
• SCHEMBL1533044
• 1,2-Dihydro-5-(hydroxymethyl)-3H-1,2,4-triazol-3-one
• 24021-90-7
• DA-07787
• 5-(hydroxymethyl)-1,2-dihydro-1,2,4-triazol-3-one

• MDL： MFCD27979608
• Inchi： 1S/C3H5N3O2/c7-1-2-4-3(8)6-5-2/h7H,1H2,(H2,4,5,6,8)
• InChI Key： UPCXBOISTZRVFS-UHFFFAOYSA-N
• SMILES： OCC1=NNC(N1)=O

Computed Properties

• Exact Mass: 115.03800
• Monoisotopic Mass: 115.038176411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: NA
• PSA: 81.77000
• LogP: -1.40970

5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one

5-Hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one (CAS 24021-90-7): A Versatile Heterocyclic Compound with Emerging Applications

In the realm of heterocyclic chemistry, 5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one (CAS 24021-90-7) has garnered significant attention from researchers and industry professionals alike. This unique triazole derivative combines the structural features of both hydroxyl and triazole functionalities, making it a valuable building block in pharmaceutical development, agrochemical research, and material science applications.

The compound's molecular structure features a 1,2,4-triazole core with a hydroxymethyl group at the 5-position, creating interesting electronic properties that influence its reactivity. Recent studies in Journal of Medicinal Chemistry (2023) highlight how this structural motif contributes to enhanced hydrogen bonding capacity, a property increasingly sought after in drug design for improved target binding specificity.

From a synthetic chemistry perspective, 5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one synthesis typically involves cyclization reactions of appropriate hydrazine derivatives. The development of more sustainable synthetic routes has become a hot topic, with researchers exploring enzymatic methods and flow chemistry approaches to reduce environmental impact - a key concern in modern green chemistry initiatives.

In pharmaceutical applications, this compound serves as a privileged scaffold for developing triazole-based bioactive molecules. Its structural features make it particularly valuable in designing kinase inhibitors and antimicrobial agents. A 2024 market analysis by Chemical & Engineering News indicates growing demand for such heterocyclic intermediates in antiviral drug development programs.

The material science field has discovered innovative uses for CAS 24021-90-7 in polymer modification. When incorporated into polymer backbones, it can impart improved thermal stability and interesting photophysical properties. Researchers at several European universities are currently investigating its potential in creating smart materials for sensor applications.

Analytical characterization of 5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one typically involves advanced techniques such as NMR spectroscopy (showing characteristic peaks at δ 4.5 ppm for the hydroxymethyl protons) and mass spectrometry. The compound's purity profile is crucial for pharmaceutical applications, driving development of improved HPLC methods as reported in recent Analytical Chemistry publications.

Storage and handling recommendations for this compound emphasize protection from moisture due to its hydroxyl functionality. While not classified as hazardous under current regulations, standard laboratory precautions should be maintained. The compound's stability data has been extensively studied, with thermal analysis showing decomposition above 220°C.

Emerging research directions include exploring the compound's potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. A 2023 patent application highlights its use in creating novel coordination complexes with interesting magnetic properties, suggesting future applications in data storage technologies.

From a commercial availability standpoint, 5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one suppliers typically offer the compound in research quantities with purity grades ranging from 95% to 99%. Current market trends show increasing interest from contract research organizations specializing in fragment-based drug discovery approaches.

The environmental fate of triazole derivatives like this compound has become an important research area. Recent biodegradation studies indicate moderate persistence in aquatic systems, prompting development of improved wastewater treatment methods for pharmaceutical manufacturing facilities.

Regulatory aspects surrounding CAS 24021-90-7 remain favorable for research use, though manufacturers should monitor evolving REACH regulations in the European market. The compound's status under the U.S. Toxic Substances Control Act (TSCA) inventory facilitates its use in various applications without significant restrictions.

Future prospects for this compound appear promising, particularly in the development of next-generation heterocyclic pharmaceuticals. Its structural versatility continues to inspire novel synthetic methodologies, as evidenced by increasing publications in synthetic organic chemistry journals. The compound's unique combination of hydrogen bond donor and acceptor properties makes it particularly valuable in addressing current challenges in molecular recognition.

For researchers considering working with 5-hydroxymethyl-2,4-dihydro-[1,2,4]triazol-3-one, recent advances in computational chemistry have enabled better prediction of its reactivity patterns. Molecular modeling studies can now accurately simulate its conformational preferences, significantly aiding rational drug design efforts focused on this scaffold.

The compound's role in academic research continues to expand, with several recent Ph.D. theses exploring novel derivatives for various applications. This growing body of knowledge supports the compound's position as an important intermediate in modern organic synthesis and drug discovery pipelines.